Cas no 656227-50-8 (2-Thiophenecarboxylic acid, 5-(3-hydroxyphenyl)-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-(3-hydroxyphenyl)-, ethyl ester
• CAS No: 656227-50-8
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 1699674
• Update Time: 2024-09-03

2-Thiophenecarboxylic acid, 5-(3-hydroxyphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(3-hydroxyphenyl)-, ethyl ester

• Inchi： 1S/C13H12O3S/c1-2-16-13(15)12-7-6-11(17-12)9-4-3-5-10(14)8-9/h3-8,14H,2H2,1H3
• InChI Key： FDKFEUWNQAMLRW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC(C2=CC=CC(O)=C2)=CC=1

Computed Properties

• Exact Mass: 248.05076

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 432.0±40.0 °C(Predicted)
• PSA: 46.53
• pka: 9.49±0.10(Predicted)